Trimethylhydroquinone

• IUPAC Name: 2,3,5-trimethylbenzene-1,4-diol
• InChI: InChI=1S/C9H12O2/c1-5-4-8(10)6(2)7(3)9(5)11/h4,10-11H,1-3H3
• InChI Key: AUFZRCJENRSRLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1O)C)C)O
• Molecular Formula: C9H12O2
• DSSTOX Substance ID: DTXSID7052446
• Molecular Weight: 152.19 g/mol
• Physical Description: Beige powder; [Sigma-Aldrich MSDS]
• Vapor Pressure: 0.000204 [mmHg]
• CAS No.: 700-13-0

Description

It is an important intermediate in the industrial synthesis of vitamin E, which is essential for various biological functions, including acting as an antioxidant and protecting cell membranes from oxidative damage .

Scientific Research Applications

Trimethylhydroquinone has several applications in scientific research and industry:

Chemistry: It is a key intermediate in the synthesis of vitamin E and other tocopherols.

Biology: Used in studies related to oxidative stress and antioxidant mechanisms.

Medicine: As a precursor in the synthesis of vitamin E, it plays a role in the treatment of cardiovascular diseases and other conditions where oxidative damage is a concern.

Industry: Employed in the production of antioxidants for food preservation and polymer stabilization.

Safety and Hazards

TMHQ can cause serious eye damage, skin irritation, and may cause an allergic skin reaction. It is harmful if inhaled and may cause respiratory irritation. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. It should be stored in a well-ventilated place and kept away from sources of ignition.

Future Directions

The global TMHQ market size reached US$ 1,041.3 Million in 2023 and is expected to reach US$ 1,389.6 Million by 2032. The growing demand for vitamin E, increasing production of health supplements, and the rising addition of vitamin E in different food products represent some of the key factors driving the market.

Mechanism of Action

Target of Action

Trimethylhydroquinone is primarily involved in the synthesis of Vitamin E . It acts as an intermediate product in the production of Vitamin E . The primary targets of this compound are the biochemical pathways involved in the synthesis of Vitamin E .

Mode of Action

This compound interacts with its targets by participating in redox processes . It plays a crucial role in the protection of lipid membranes from oxidation . This compound also influences the reproductive function and acts as a blood coagulant .

Biochemical Pathways

This compound affects the biochemical pathways involved in the synthesis of Vitamin E . It is a key intermediate in these pathways and its physiological action involves participation in redox processes . These processes are crucial for protecting lipid membranes from oxidation .

Pharmacokinetics

It is known that this compound is minimally absorbed and slowly eliminated with a terminal half-life of 2112–4096 hours . Less than 0.01% of the administered this compound is excreted in urine . The pharmacokinetic profile of this compound suggests that it is consistent with once-a-day dosing .

Result of Action

The result of this compound’s action is the synthesis of Vitamin E or other this compound derivatives with antioxidative effects . It is also known to have anti-MRSA activity .

Action Environment

It is known that this compound is a key precursor for the synthesis of tocopherols (vitamin e) and (±)-madindolines

Biochemical Analysis

Biochemical Properties

Trimethylhydroquinone interacts with various biomolecules in biochemical reactions. It has been found to have effective anti-oxidant and anti-lipid-peroxidative activity . It can prevent dopaminergic neuronal cell death by investigating the effect on l-DOPA-induced cytotoxicity in PC12 cells .

Cellular Effects

This compound has shown protective effects against l-DOPA-induced cell death through modulation of the ERK1/2-p38MAPK-JNK1/2-Bad-Bax signaling pathway in PC12 cells . It also ameliorates cerebral ischaemic/reperfusion (I/R) injury .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. For instance, it inhibits l-DOPA-induced phosphorylation of sustained extracellular signal-regulated kinases (ERK1/2), p38 mitogen-activated protein kinase (MAPK), and c-Jun N-terminal kinase (JNK1/2) .

Temporal Effects in Laboratory Settings

It is known that this compound has a melting point of 169-172 °C (lit.) .

Metabolic Pathways

This compound is involved in the metabolic pathways of the synthesis of tocopherols (vitamin E) and (±)-madindolines

Preparation Methods

Synthetic Routes and Reaction Conditions: Trimethylhydroquinone can be synthesized through several methods. One common route involves the oxidation of 2,3,6-trimethylphenol to 2,3,5-trimethylbenzoquinone, followed by hydrogenation to produce this compound . The oxidation step typically uses oxidizing agents such as hydrogen peroxide or other catalytic systems, while the hydrogenation step employs catalysts like palladium on carbon (Pd/C) under hydrogen gas .

Industrial Production Methods: In industrial settings, the production of this compound often involves the catalytic hydrogenation of 2,3,5-trimethylbenzoquinone using a Pd/C catalyst in a commercial mixed solvent. This process is optimized for high yield and efficiency, with reaction parameters such as temperature, catalyst loading, and hydrogen pressure carefully controlled .

Chemical Reactions Analysis

Types of Reactions: Trimethylhydroquinone undergoes various chemical reactions, including:

Oxidation: It can be oxidized to 2,3,5-trimethylbenzoquinone using oxidizing agents like hydrogen peroxide.

Reduction: The reduction of 2,3,5-trimethylbenzoquinone back to this compound can be achieved using sodium dithionite or catalytic hydrogenation.

Substitution: this compound can participate in electrophilic aromatic substitution reactions due to the presence of hydroxyl groups on the benzene ring.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, catalytic systems.

Reduction: Sodium dithionite, Pd/C catalyst with hydrogen gas.

Substitution: Various electrophiles under acidic or basic conditions.

Major Products:

Oxidation: 2,3,5-trimethylbenzoquinone.

Reduction: this compound.

Substitution: Depending on the electrophile, substituted derivatives of this compound.

Comparison with Similar Compounds

Hydroquinone: A simpler analog with two hydroxyl groups on a benzene ring, used in photographic development and as a skin-lightening agent.

Methylhydroquinone: Similar to trimethylhydroquinone but with fewer methyl groups, used in various chemical syntheses.

Tocopherols: A family of compounds, including vitamin E, that are structurally related to this compound and share antioxidant properties.

Uniqueness: this compound is unique due to its specific structure, which makes it an ideal intermediate for the synthesis of vitamin E. Its multiple methyl groups enhance its stability and reactivity in the necessary chemical transformations .

Synthesis routes and methods I

Procedure details

To a 500 ml flask was fed 10.0 g of reactant mixture containing 8.64% of trimethylhydroquinone diacetate, 6.24% of a mixture of 4-acetoxy-2,3,6-trimethylphenol and 4-acetoxy-2,3,5-trimethylphenol, and 75.7% of 4-oxoisophorone, and the flask was displaced with nitrogen. Then, 50.0 g of water, 1.0 g of 97% sulfuric acid and 11.3 g of acetic acid were added to the above reactants and they were stirred at 100° C. for 2 hours under atmospheric pressure. The reaction mixture was cooled to a room temperature and 30 ml of hexane was added. The deposited crystals were filtered off to obtain 0.941 g of trimethylhydroquinone at a yield of 90.0%. The purity of these crystals was 100% according to the gas chromatographic analysis. With the retention time in gas chromatography and the identification with a standard sample by the results of IR absorption and MS analysis, it was confirmed that the crystals were trimethylhydroquinone.

Synthesis routes and methods II

Procedure details

By following in the same manner as in Example 56 except that 100 g. (735 m.moles) of 2,3,5-trimethylphenol was used instead of 3,5-dimethylphenol, 2.16 g. (14.2 m.moles) of 3,4,6-trimethylcatechol and 0.71 g. (4.7 m.moles) of 2,3,5-trimethylhydroquinone were obtained. The yield of dihydric alkylphenols was 44.9%.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

After dissolving 45 mg of selenium dioxide, 0.4 g of a polycarbonate resin (having the same composition as the resin used for CTL in Example 1), and 280 mg of 4,4'-benzylidenebis(N,N-diethyl-m-toluidine) in 5 g of N,N-dimethylformamide and then dissolving therein 145 mg of trimethylhydroquinone, the solution obtained was immediately coated on an aluminum-vapor deposited polyester film (same as in Example 1) using a coating rod and dried for one hour under hot blast of 60° C. to form a photoconductive layer. The color of the photoconductive layer was deep red and the thickness was 8 μm. The photoconductive layer was heat-treated as in Example 1. The initial light discharge speed was 0.7 (V0 =-350 volts (saturated potential)).